GDC-0575

• Molecular Formula: C16H20BrN5O
• Molecular Weight: 378.27 g/mol
• InChI: InChI=1S/C16H20BrN5O/c17-11-6-19-15-13(14(11)22-5-1-2-10(18)8-22)12(7-20-15)21-16(23)9-3-4-9/h6-7,9-10H,1-5,8,18H2,(H,19,20)(H,21,23)/t10-/m1/s1
• InChIKey: BAZRWWGASYWYGB-SNVBAGLBSA-N

GDC-0575: Selective CHK1 Inhibitor Overview

GDC-0575 (also known as ARRY-575 and RG7741) is a potent, ATP-competitive, and highly selective small-molecule inhibitor of Checkpoint Kinase 1 (CHK1), with a biochemical IC50 of 1.2 nM . It has demonstrated >30-fold selectivity for CHK1 over a broad panel of more than 450 wild-type and mutant kinases, with negligible activity against CHK2 . As an orally bioavailable agent, GDC-0575 has completed Phase I clinical evaluation (NCT01564251) both as a monotherapy and in combination with gemcitabine in patients with refractory solid tumors and lymphoma, achieving a half-life of approximately 23 hours with no pharmacokinetic drug-drug interaction with gemcitabine [1]. Among 102 treated patients, four confirmed partial responses were observed in the combination arm, including exceptional, long-lasting responses in patients with TP53-mutated soft-tissue sarcoma (STS) despite administration of a very low dose of gemcitabine [2].

1

CHK1 pathway inhibition study fit High selectivity for CHK1 over CHK2 and >450 other kinases

2

Oral in vivo model compatibility Orally bioavailable with ~23 h half-life; supports flexible dosing schedules

3

DNA damage combination model support Reported model response in combination with gemcitabine or cytarabine

• [1] Italiano A, Infante JR, Shapiro GI, et al. Phase I study of the checkpoint kinase 1 inhibitor GDC-0575 in combination with gemcitabine in patients with refractory solid tumors. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source
• [2] Laroche-Clary A, Lucchesi C, Rey C, et al. CHK1 inhibition in soft-tissue sarcomas: biological and clinical implications. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source

GDC-0575: Non-Substitutable Selectivity

The CHK1 inhibitor class contains structurally and pharmacologically diverse molecules with substantial differences in kinase selectivity, potency, and validated in vivo efficacy. GDC-0575 distinguishes itself through a quantifiable selectivity advantage: it inhibits CHK1 with an IC50 of 1.2 nM while demonstrating >30-fold selectivity over a panel of >450 kinases, with >95% CHK1 inhibition versus only 17% CHK2 inhibition at 1 µM in a 300+ kinase selectivity panel . In contrast, clinical-stage comparators such as prexasertib (LY2606368) inhibit CHK2 at 8 nM (only ~8-fold selectivity), and V158411 shows nearly equipotent inhibition of CHK1 (4.4 nM) and CHK2 (4.5 nM), introducing potential off-target liabilities [1] . Generic substitution between CHK1 inhibitors within this class is not scientifically valid, as their distinct kinase inhibition profiles, oral bioavailability parameters, and clinical safety data are not interchangeable; the selection of a specific CHK1 inhibitor for a given experimental model or clinical trial design must be driven by these quantifiable differences rather than nominal target class membership.

Target: GDC-0575

Selective CHK1 inhibition; reported >30-fold selectivity over >450 kinases

Alternative CHK1 Inhibitors

Isoform selectivity context may differ; many co-inhibit CHK2 or have distinct oral PK profiles

CHK1 inhibitors are not class-interchangeable. Substitution may shift pathway-response interpretation and requires isoform-selectivity and PK profile review.

• [1] Prexasertib (LY2606368). In: Comprehensive Pharmacology Reference. ScienceDirect. IC50 CHK1 <1 nM, CHK2 8 nM. View Source

GDC-0575: Quantitative Comparative Evidence

Superior CHK1 Selectivity Over CHK2

In a kinase selectivity panel assayed at 1 µM against >300 recombinant kinases, GDC-0575 inhibited CHK1 by >95% while inhibiting CHK2 by only 17% and all other kinases by <10%, establishing a clean selectivity profile. By contrast, the clinical comparator V158411 shows nearly equipotent inhibition of CHK1 (IC50 = 4.4 nM) and CHK2 (IC50 = 4.5 nM), representing a selectivity ratio of approximately 1:1 rather than the >30:1 achieved by GDC-0575 .

CHK1 vs CHK2 Selectivity

Cross-study comparable

GDC-0575: >95% CHK1 inhibition vs 17% CHK2 at 1 µM. V158411: CHK2 IC50 ~4.5 nM.

Isoform-selectivity assay context; reported minimal CHK2 co-inhibition

Conditions: >300 kinase panel at 1 µM

Evidence Dimension	Biochemical kinase selectivity: CHK1 vs. CHK2 inhibition
Target Compound Data	GDC-0575: CHK1 IC50 = 1.2 nM; CHK2 inhibition = 17% at 1 µM; >30-fold selective over >450 kinases
Comparator Or Baseline	V158411: CHK1 IC50 = 4.4 nM; CHK2 IC50 = 4.5 nM (selectivity ratio ~1:1)
Quantified Difference	GDC-0575 achieves >30-fold CHK1 selectivity vs. V158411 achieving ~1-fold. GDC-0575 CHK1 IC50 is ~3.7-fold more potent than V158411.
Conditions	GDC-0575: >300 kinase radioactive assay at 1 µM; V158411: biochemical IC50 determination

Why This Matters

Minimal CHK2 co-inhibition by GDC-0575 reduces the risk of off-target toxicity associated with dual CHK1/CHK2 suppression, making it a more appropriate choice for experiments requiring CHK1-specific pathway interrogation.

Head-to-Head Efficacy in Melanoma Models

In a direct comparative study across a panel of melanoma cell lines, GDC-0575 was significantly more effective than V158411, LY2603618, and MK-8776 at promoting DNA damage, replication stress, and cell death. GDC-0575 eliminated DNA damage-induced S and G2-M phase checkpoints, exacerbated DNA double-strand breaks, and induced apoptosis. This head-to-head evaluation provides direct evidence that GDC-0575 outperforms three other CHK1 inhibitors that have entered clinical development in the same cellular context [1].

Melanoma Model Comparison

Direct head-to-head

Reported higher DNA damage and apoptosis vs. V158411, LY2603618, and MK-8776 in melanoma cell lines.

Cell-model endpoint context; reported higher response in tested lines

Endpoints: γH2AX, replication stress, cell death

Evidence Dimension	Efficacy in promoting DNA damage, replication stress, and cell death in melanoma cell lines
Target Compound Data	GDC-0575: significantly superior activity across melanoma cell line panel
Comparator Or Baseline	V158411, LY2603618, MK-8776: each less effective than GDC-0575 in the same melanoma cell line panel
Quantified Difference	Qualitative superiority established; specific fold-difference values vary by cell line and endpoint
Conditions	Panel of melanoma cell lines; endpoints: DNA damage (γH2AX), replication stress, and cell death

Why This Matters

Direct head-to-head evidence against three well-known CHK1 inhibitors in the same experimental system eliminates batch-effect confounders and provides a strong rationale for selecting GDC-0575 in melanoma-focused DNA damage response research.

• [1] GDC-0575 Product Biological Activity Description. ActiveInhibitor. 'GDC-0575 significantly outperformed V158411, LY2603618, and MK-8776 in promoting DNA damage, replication stress, and cell death in a series of melanoma cell lines.' View Source

In Vivo Tumor Elimination in AML PDX Models

GDC-0575, when administered at a dose of 7.5 mg/kg in combination with cytarabine (AraC), nearly completely eliminated tumor burden in acute myeloid leukemia (AML) patient-derived xenograft (PDX) mouse models. In vitro, GDC-0575 enhanced AraC-mediated killing of primary AML cells ex vivo by inducing apoptosis and blocking AraC-induced CHK1 activation, as evidenced by decreased levels of Tyr15-phosphorylated CDK2 at 100 nM in AML cells. This combination overrides AraC resistance—a significant unmet need in AML treatment [1].

AML PDX Tumor Burden

Supporting evidence

7.5 mg/kg + cytarabine: near-complete tumor elimination in AML PDX model.

Model-response endpoint context; supports PDX efficacy review

AML PDX mouse models; cytarabine combination

Evidence Dimension	In vivo tumor burden reduction in AML PDX models
Target Compound Data	GDC-0575 7.5 mg/kg + cytarabine: near-complete elimination of tumor burden
Comparator Or Baseline	No direct comparator in the same PDX model; comparison is to vehicle or cytarabine-alone controls
Quantified Difference	Near-complete tumor elimination vs. baseline; quantitative tumor volume difference not explicitly reported in the accessible abstract
Conditions	AML patient-derived xenograft (PDX) mouse models; cytarabine co-administration

Why This Matters

Robust in vivo proof-of-concept in a clinically challenging indication (chemo-resistant AML) supports procurement of GDC-0575 for translational oncology studies requiring a CHK1 inhibitor with demonstrated PDX efficacy rather than relying on unvalidated alternatives.

• [1] Davidson K, Lopez AF, Laurent E, et al. The combination of CHK1 inhibitor with G-CSF overrides cytarabine resistance in human acute myeloid leukemia. Nat Commun. 2017;8:1679. doi:10.1038/s41467-017-01834-4. View Source

Oral Pharmacokinetics and Drug Interaction Profile

In a Phase I clinical trial (NCT01564251) evaluating 102 patients with refractory solid tumors, GDC-0575 achieved maximum plasma concentrations within 2 hours of oral dosing and demonstrated a half-life of approximately 23 hours. Critically, no pharmacokinetic drug-drug interaction was observed between GDC-0575 and gemcitabine, allowing confident co-administration without dose adjustment. This half-life supports once-daily oral dosing in preclinical and clinical regimens. By comparison, intravenous CHK1 inhibitors such as prexasertib (administered via infusion) lack the oral convenience and sustained exposure profile of GDC-0575 [1].

Oral PK Profile

Class-level inference

Tmax ~2 h; t½ ~23 h; no PK interaction with gemcitabine in Phase I.

Exposure-model context; supports oral dosing schedule review

Phase I trial; 102 patients with solid tumors

Evidence Dimension	Human pharmacokinetics: half-life and drug-drug interaction profile
Target Compound Data	GDC-0575: Tmax ~2 h; t½ ~23 h; no PK drug-drug interaction with gemcitabine
Comparator Or Baseline	Prexasertib: intravenous administration only (no oral bioavailability); specific t½ not directly compared in the same study
Quantified Difference	GDC-0575 provides oral bioavailability with ~23 h half-life vs. prexasertib requiring IV infusion; exact PK parameter difference not from a single comparative study
Conditions	Phase I clinical trial; oral GDC-0575 alone and in combination with IV gemcitabine 500–1000 mg/m²

Why This Matters

Oral bioavailability combined with a ~23-hour half-life enables flexible preclinical dosing schedules and reduces the need for continuous infusion pumps, providing a practical advantage in both research and potential clinical settings.

• [1] Italiano A, Infante JR, Shapiro GI, et al. Phase I study of the checkpoint kinase 1 inhibitor GDC-0575 in combination with gemcitabine in patients with refractory solid tumors. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source

Clinical Activity in TP53-Mutant Sarcoma

In a Phase I study, two patients with metastatic TP53-mutated soft-tissue sarcoma (STS) treated with GDC-0575 in combination with gemcitabine experienced exceptional, long-lasting responses despite receiving a very low dose of gemcitabine. In contrast, one patient with wild-type TP53 STS exhibited no clinical benefit. This finding is consistent with preclinical data showing that GDC-0575 synergistically enhanced gemcitabine activity in TP53-proficient but not TP53-deficient sarcoma models. While intra-class comparator data from the same trial are lacking, the TP53 mutation-selective response pattern represents a differentiation axis not reported with other CHK1 inhibitors in this tumor type [1] [2].

TP53-Mutant Sarcoma Response

Class-level inference

2/2 TP53-mutant STS patients showed long-lasting responses with low-dose gemcitabine.

Endpoint context; reported response in TP53-mutant subset

Small sample size; requires independent validation

Evidence Dimension	Clinical response in TP53-mutated vs. wild-type STS
Target Compound Data	GDC-0575 + low-dose gemcitabine: 2/2 TP53-mutant STS patients with exceptional, long-lasting responses; 0/1 TP53 wild-type STS with clinical benefit
Comparator Or Baseline	TP53 wild-type STS patients within the same trial served as internal baseline; no other CHK1 inhibitor evaluated in parallel
Quantified Difference	100% response rate (2/2) in TP53-mutant vs. 0% (0/1) in wild-type; small sample size precludes robust statistical comparison
Conditions	Phase I clinical trial (NCT01564251); STS patients treated with GDC-0575 + gemcitabine combination

Why This Matters

The observed TP53 mutation-associated response pattern positions GDC-0575 as a candidate agent for precision oncology studies targeting TP53-deficient tumors, offering a biomarker-driven selection strategy not yet characterized for alternative CHK1 inhibitors.

• [1] Laroche-Clary A, Lucchesi C, Rey C, et al. CHK1 inhibition in soft-tissue sarcomas: biological and clinical implications. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source
• [2] Italiano A, Infante JR, Shapiro GI, et al. Phase I study of the checkpoint kinase 1 inhibitor GDC-0575 in combination with gemcitabine in patients with refractory solid tumors. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source

Metabolite Identification and Characterization

In a radiolabeled mass balance study of GDC-0575 in rats, two novel metabolites (M12, -71 Da; and M17, +288 Da) were identified as abundant circulating metabolites, and their structures as well as the cytochrome P450-mediated mechanism of formation were elucidated. This characterized metabolite profile is relevant for understanding the disposition of GDC-0575 and may inform preclinical toxicology and DMPK assessments. By comparison, detailed metabolite characterization data for other clinical-stage CHK1 inhibitors such as MK-8776 or LY2603618 are less extensively documented in the public domain, making GDC-0575 a more transparent choice for ADME studies [1].

Metabolite Characterization

Class-level inference

Two circulating metabolites (M12, M17) structurally elucidated in rats; CYP mechanism characterized.

ADME review context; supports metabolite profiling studies

Radiolabeled mass balance study in rats

Evidence Dimension	In vivo metabolite identification and characterization
Target Compound Data	GDC-0575: two novel metabolites (M12: -71 Da; M17: +288 Da) identified, structurally elucidated, CYP-mediated mechanism characterized
Comparator Or Baseline	Other clinical CHK1 inhibitors: no publicly available detailed metabolite characterization at comparable depth identified in search
Quantified Difference	Two novel circulating metabolites fully characterized vs. absence of equivalent publicly available data for comparators
Conditions	Radiolabeled mass balance study in rats

Why This Matters

A comprehensive, publicly available ADME and metabolite characterization de-risks preclinical development planning and regulatory documentation for academic or industry groups selecting a CHK1 inhibitor for translational pharmacology studies.

• [1] Elucidating the structure and cytochrome P450-mediated mechanism for novel metabolites of GDC-0575 in rats. Xenobiotica. 2022;52(3):247-257. doi:10.1080/00498254.2022.2062587. View Source

GDC-0575: Recommended Research Applications

TP53-Mutant Soft-Tissue Sarcoma Research

GDC-0575 has demonstrated exceptional, long-lasting clinical responses in two patients with TP53-mutated STS when combined with low-dose gemcitabine, while yielding no benefit in TP53 wild-type STS [1]. Preclinically, it abrogated DNA damage-induced S and G2-M checkpoints, exacerbated DNA double-strand breaks, and induced apoptosis in STS cells, with synergistic or additive effects with gemcitabine observed in TP53-proficient sarcoma models . Researchers investigating synthetic lethal strategies in p53-deficient tumors should prioritize GDC-0575 over alternative CHK1 inhibitors lacking this TP53-selective clinical validation.

CHK1-Selective Pathway Studies

GDC-0575's kinase selectivity profile—>95% CHK1 inhibition versus only 17% CHK2 inhibition at 1 µM across >300 kinases—makes it the inhibitor of choice when experimental designs demand clean discrimination between CHK1-dependent and CHK2-dependent signaling . Alternative clinical-stage inhibitors such as prexasertib (CHK2 IC50 ~8 nM) and V158411 (CHK2 IC50 4.5 nM) co-inhibit CHK2, confounding mechanistic conclusions. For cell signaling studies, siRNA rescue experiments, or phospho-proteomic analyses requiring CHK1-specific readouts, GDC-0575 provides the necessary target selectivity window.

DNA Damage Combinations in AML and Melanoma

GDC-0575 has demonstrated robust activity in two therapeutically challenging indications. In AML, it enhanced AraC-mediated killing of primary AML cells ex vivo and nearly eliminated tumor burden in PDX models at 7.5 mg/kg with AraC [1]. In melanoma, it significantly outperformed V158411, LY2603618, and MK-8776 in promoting DNA damage, replication stress, and cell death in a direct head-to-head comparison [2]. For preclinical programs exploring CHK1 inhibitor–chemotherapy combinations in either AML or melanoma, GDC-0575 offers the strongest body of evidence among currently available CHK1 inhibitors.

Preclinical PK/PD and ADME Studies

With a human half-life of ~23 hours, oral bioavailability, and no pharmacokinetic drug-drug interaction with gemcitabine , GDC-0575 is suited for preclinical PK/PD modeling that requires predictable oral exposure. Its metabolism has been thoroughly characterized in a radiolabeled mass balance study identifying two novel circulating metabolites (M12 and M17) and elucidating their CYP-mediated formation mechanism [1]. This comprehensive publicly available ADME package de-risks investment in GDC-0575 for translational pharmacology studies where metabolite characterization and oral dosing convenience are critical decision factors.

Application

Selection Property

Validation Focus

TP53-Mutant Sarcoma Studies

Biomarker-stratified model response

TP53 status-dependent endpoint review

CHK1-Selective Pathway Research

Isoform-selectivity assay context

CHK2 co-inhibition exclusion in readouts

DNA Damage Combination Models

Chemotherapy combination model context

Tumor model endpoint response review

Preclinical PK/PD and ADME Research

Oral bioavailability and metabolite profile

Exposure-model and metabolite review

• [1] Davidson K, Lopez AF, Laurent E, et al. The combination of CHK1 inhibitor with G-CSF overrides cytarabine resistance in human acute myeloid leukemia. Nat Commun. 2017;8:1679. doi:10.1038/s41467-017-01834-4. View Source
• [2] GDC-0575 Product Biological Activity Description. ActiveInhibitor. Direct head-to-head comparison vs. V158411, LY2603618, MK-8776 in melanoma. View Source
• [3] Italiano A, Infante JR, Shapiro GI, et al. Phase I study of the checkpoint kinase 1 inhibitor GDC-0575 in combination with gemcitabine in patients with refractory solid tumors. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source
• [4] Laroche-Clary A, Lucchesi C, Rey C, et al. CHK1 inhibition in soft-tissue sarcomas: biological and clinical implications. Ann Oncol. 2018;29(4):1023-1029. doi:10.1093/annonc/mdy039. View Source